Cloticasone
Cloticasone
Brand Name:
Vulcanchem
CAS No.:
87556-66-9
VCID:
VC0045113
InChI:
InChI=1S/C22H27ClF2O4S/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-19(15,2)21(14,25)17(27)9-20(13,3)22(11,29)18(28)30-10-23/h4-5,7,11,13-14,16-17,27,29H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19+,20+,21+,22+/m1/s1
SMILES:
CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)SCCl)O)C)O)F)C)F
Molecular Formula:
C22H27ClF2O4S
Molecular Weight:
460.961
Cloticasone
CAS No.: 87556-66-9
Reference Standards
VCID: VC0045113
Molecular Formula: C22H27ClF2O4S
Molecular Weight: 460.961
CAS No. | 87556-66-9 |
---|---|
Product Name | Cloticasone |
Molecular Formula | C22H27ClF2O4S |
Molecular Weight | 460.961 |
IUPAC Name | S-(chloromethyl) (6S,8S,9R,10S,11S,13S,14S,16R,17R)-6,9-difluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthrene-17-carbothioate |
Standard InChI | InChI=1S/C22H27ClF2O4S/c1-11-6-13-14-8-16(24)15-7-12(26)4-5-19(15,2)21(14,25)17(27)9-20(13,3)22(11,29)18(28)30-10-23/h4-5,7,11,13-14,16-17,27,29H,6,8-10H2,1-3H3/t11-,13+,14+,16+,17+,19+,20+,21+,22+/m1/s1 |
Standard InChIKey | ANLWAEZHUOEOTI-GQKYHHCASA-N |
SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)SCCl)O)C)O)F)C)F |
Synonyms | (6α,11β,16α,17α)-6,9-Difluoro-11,17-dihydroxy-16-methyl-3-oxo-androsta-1,4-diene-17-carbothioic Acid S-(Chloromethyl) Ester |
PubChem Compound | 44481798 |
Last Modified | Nov 11 2021 |
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